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Compound of Interest

Compound Name: Pyrvinium embonate

Cat. No.: B12433230

For immediate reference, treat pyrvinium embonate as a cytotoxic and carcinogenic
compound. All waste must be segregated into a designated, properly labeled hazardous waste
container for disposal by a certified waste management service. Under no circumstances
should this chemical be disposed of down the drain.

This guide provides essential safety and logistical information for the proper handling and
disposal of pyrvinium embonate in a laboratory setting. Adherence to these procedures is
critical to ensure personnel safety and environmental compliance.

Hazard Identification and Safety Precautions

Pyrvinium embonate is classified with multiple health hazards. It is crucial to understand
these risks before handling the compound.

Primary Hazards:

Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[1][2][3]

Carcinogenicity: Suspected of causing cancer.[1][2][3]

Skin and Eye Irritation: Causes skin irritation and serious eye irritation.[1][2][3]

Respiratory Irritation: May cause respiratory irritation.[1][2]
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Personal Protective Equipment (PPE): Due to the hazardous nature of pyrvinium embonate,
the following PPE must be worn at all times when handling the compound:

e Gloves: Impervious, chemical-resistant gloves (e.g., nitrile).[2][3]
e Eye Protection: Safety goggles or a face shield.[2]
e Lab Coat: A lab coat or gown, preferably disposable.[2]

» Respiratory Protection: Use in a well-ventilated area, such as a chemical fume hood, is
required to avoid inhalation of dust or aerosols.[2][3]

Quantitative Hazard Classification

The following table summarizes the hazard classifications for pyrvinium embonate according
to the Globally Harmonized System (GHS).

Hazard Category GHS Classification Hazard Statement

- H302+H312+H332: Harmful if
Acute Toxicity (Oral, Dermal,

) Category 4 swallowed, in contact with skin
Inhalation) .
or if inhaled.
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.

. . H319: Causes serious eye
Serious Eye Damage/Irritation Category 2A o
irritation.

. . H351: Suspected of causing
Carcinogenicity Category 2
cancer.

o . H335: May cause respiratory
Specific Target Organ Toxicity Category 3 ritati
irritation.

Data sourced from multiple safety data sheets.[1][2][3][4]

Step-by-Step Disposal Procedures
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The disposal of pyrvinium embonate and any materials contaminated with it must be handled
as hazardous, cytotoxic waste.[5][6]

Step 1: Waste Segregation

» At the point of generation, segregate all pyrvinium embonate waste from other laboratory
waste streams.[5][7][8]

e This includes pure compound, contaminated consumables, and solutions.

Step 2: Solid Waste Disposal

Pure Compound: Unused or expired pyrvinium embonate must be disposed of in its
original container or a new, compatible, and sealed container.

Contaminated Labware: Iltems such as gloves, weighing paper, pipette tips, and paper towels
that have come into contact with pyrvinium embonate are considered cytotoxic waste.

Place all solid contaminated waste into a designated, rigid, leak-proof hazardous waste
container.[5] This container should be clearly labeled.

Step 3: Liquid Waste Disposal

Solutions: Aqueous and solvent-based solutions containing pyrvinium embonate must be
collected as hazardous chemical waste.

Container: Use a compatible, leak-proof container with a secure screw-top cap. The
container must be clearly labeled.

NEVER dispose of solutions containing pyrvinium embonate down the sink or drain.[9][10]

Step 4: Labeling

o All waste containers must be labeled with the words "Hazardous Waste."[8]

o The label must also clearly identify the contents, including "Pyrvinium Embonate"” and list
all associated hazards (e.g., "Toxic," "Carcinogen").[8]
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Step 5: Storage and Collection

o Store sealed hazardous waste containers in a designated and secure satellite accumulation
area.[8][10]

o Ensure that the storage area is away from incompatible materials.[8][11]

o Arrange for pickup and disposal through your institution's Environmental Health and Safety
(EHS) office or a licensed hazardous waste disposal contractor.[4][12]

Experimental Workflow and Disposal Pathway

The following diagram illustrates the decision-making process for handling and disposing of
pyrvinium embonate in a laboratory setting.
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Pyrvinium Embonate Disposal Workflow
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Caption: Workflow for the safe disposal of pyrvinium embonate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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